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Compound of Interest

Compound Name: 1,2,4-Trivinylcyclohexane

Cat. No.: B037108

This document provides essential safety and logistical information for the proper disposal of
1,2,4-Trivinylcyclohexane, ensuring compliance with safety regulations and promoting a
secure laboratory environment. The following procedures are designed for researchers,
scientists, and drug development professionals.

Immediate Safety and Handling Precautions

1,2,4-Trivinylcyclohexane is a combustible liquid that can cause skin and serious eye
irritation.[1][2][3] It may also cause respiratory irritation.[4][5] Adherence to proper personal
protective equipment (PPE) and handling protocols is mandatory.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),
safety goggles or a face shield, and a lab coat.[1] Handling should be performed in a well-
ventilated area, preferably within a chemical fume hood.[1]

o Handling: Avoid contact with skin, eyes, and clothing.[1] Keep the chemical away from heat,
sparks, open flames, and hot surfaces.[2] Use explosion-proof equipment and take
measures to prevent the buildup of electrostatic charge.[1]

o Spill Response: In case of a spill, absorb the material with an inert, non-combustible
absorbent such as dry sand, earth, or sawdust.[1] Collect the absorbed material and
contaminated surfaces into a designated, sealable container for hazardous waste disposal.

[1]
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Summary of Chemical Safety Data

The following table summarizes key quantitative data for 1,2,4-Trivinylcyclohexane.

Property Value Source(s)
CAS Number 2855-27-8 [11[4116]
Molecular Formula Ci2H1s [1][3][6]
Physical State Colorless to light yellow liquid [2][3]

Flash Point 69 °C (156.2 °F) - closed cup [2][41[6]
Boiling Point 85-88 °C at 20 mmHg [4][6]

GHS Hazard Statements H227 (Combustible liquid) [2][3]

H315 (Causes skin irritation) [1112]5]

H319 (Causes serious eye

[1](21(5]

irritation)

H335 (May cause respiratory
[41[5]

irritation)

Storage Class Code 10 - Combustible liquids [4]

Step-by-Step Disposal Protocol

Disposal of 1,2,4-Trivinylcyclohexane must comply with all federal, state, and local
regulations.[1] It is classified as hazardous waste and must not be disposed of down the drain
or in regular trash.[7][8] The recommended disposal method is incineration by a licensed
hazardous waste disposal facility.[1][9]

Phase 1: Waste Collection and Segregation

o Designate a Waste Container: Use a chemically compatible and properly sealed container
for collecting 1,2,4-Trivinylcyclohexane waste. The container should be made of a material
that does not react with the chemical.[10]
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Collect Waste: This includes the neat (pure) chemical, solutions containing the chemical, and
any materials contaminated with it, such as gloves, absorbent pads, and disposable labware.
[11]

Segregate Waste: Store the 1,2,4-Trivinylcyclohexane waste container separately from
incompatible materials, such as oxidizing agents, acids, and bases.[1][10]

Phase 2: Waste Storage and Labeling

Labeling: Immediately affix a hazardous waste label to the container. The label must be
completely filled out with the chemical name ("1,2,4-Trivinylcyclohexane"), concentration,
and the date accumulation started.[7][12]

Container Management: Keep the waste container securely closed at all times, except when
adding waste.[10] Do not fill the container to more than 90% of its capacity to allow for vapor
expansion.[11][12]

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA at
or near the point of generation.[7][10] This area must be inspected weekly for any signs of
leakage.[10]

Phase 3: Arranging for Final Disposal

Contact Environmental Health & Safety (EHS): Once the waste container is full or has been
in storage for the maximum allowed time (typically up to one year for partially filled
containers in an SAA), contact your institution's EHS or a licensed hazardous waste disposal
company to arrange for pickup.[7][10]

Documentation: Complete all necessary waste disposal forms as required by your institution
and the disposal company.[7]

Final Disposal: The licensed contractor will transport the waste for final disposal, which
should be conducted at an approved waste disposal plant, likely via chemical incineration
equipped with an afterburner and scrubber.[1][2][3]

Disposal Workflow Diagram
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The following diagram illustrates the procedural workflow for the proper disposal of 1,2,4-

Trivinylcyclohexane.

Phase 1: Waste Generation & Collection
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Caption: Workflow for the safe disposal of 1,2,4-Trivinylcyclohexane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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